Cas no 208944-55-2 (Methyl 3-Amino-5-(4-isobutylphenyl)thiophene-2-carboxylate)

• Product Name: Methyl 3-Amino-5-(4-isobutylphenyl)thiophene-2-carboxylate
• CAS No: 208944-55-2
• MF: C₁₆H₁₉NO₂S
• MW: 289.39256310463
• CID: 252254
• PubChem ID: 2777618
• Update Time: 2025-06-25

Methyl 3-Amino-5-(4-isobutylphenyl)thiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2-Thiophenecarboxylicacid, 3-amino-5-[4-(2-methylpropyl)phenyl]-, methyl ester
• 3-AMINO-5-(4-ISOBUTYLPHENYL)THIOPHENE-2-CARBOXYLICACID METHYL ESTER
• Methyl 3-amino-5-(4-isobutylphenyl)-thiophene-2-carboxylate
• Methyl 3-amino-5-(4-isobutylphenyl)thiophene-2-carboxylate
• methyl 3-amino-5-[4-(2-methylpropyl)phenyl]thiophene-2-carboxylate
• AC1MCRUK
• AC1Q42HK
• AC1Q42HL
• CTK4E5407
• Maybridge1_004014
• Oprea1_540460
• SCHEMBL23657912
• 1-ISOBUTYLPIPERAZINE2HCL
• 208944-55-2
• DTXSID60380592
• 3-Amino-5-(4-isobutylphenyl)thiophene-2-carboxylic acid methyl ester
• C16H19NO2S
• MFCD00135295
• FT-0628539
• 2-Thiophenecarboxylic acid, 3-amino-5-[4-(2-methylpropyl)phenyl]-, methyl ester
• HMS552O10
• Methyl 3-Amino-5-(4-isobutylphenyl)thiophene-2-carboxylate

• MDL： MFCD00135295
• Inchi： 1S/C16H19NO2S/c1-10(2)8-11-4-6-12(7-5-11)14-9-13(17)15(20-14)16(18)19-3/h4-7,9-10H,8,17H2,1-3H3
• InChI Key： CYBUSLWBHVFSJH-UHFFFAOYSA-N
• SMILES： S1C(C(=O)OC)=C(C=C1C1C=CC(=CC=1)CC(C)C)N

Computed Properties

• Exact Mass: 289.11400
• Monoisotopic Mass: 289.11365002g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 326
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 80.6Ų

Experimental Properties

• Density: 1.154
• Melting Point: 110℃
• Boiling Point: 466.2°Cat760mmHg
• Flash Point: 235.8°C
• Refractive Index: 1.585
• PSA: 80.56000
• LogP: 4.56360

Methyl 3-Amino-5-(4-isobutylphenyl)thiophene-2-carboxylate Security Information

• Safety Instruction： S24/25
• Safety Term：S24/25

Additional information on Methyl 3-Amino-5-(4-isobutylphenyl)thiophene-2-carboxylate

Comprehensive Overview of Methyl 3-Amino-5-(4-isobutylphenyl)thiophene-2-carboxylate (CAS No. 208944-55-2)

Methyl 3-Amino-5-(4-isobutylphenyl)thiophene-2-carboxylate (CAS No. 208944-55-2) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and material science. This compound, characterized by its unique thiophene backbone and isobutylphenyl substituent, serves as a versatile intermediate in the synthesis of various pharmaceuticals and advanced materials. Its molecular structure, which includes an amino group and a methyl ester functionality, makes it a valuable building block for researchers exploring novel drug candidates and functional materials.

The growing interest in Methyl 3-Amino-5-(4-isobutylphenyl)thiophene-2-carboxylate can be attributed to its potential applications in drug discovery, particularly in the development of anti-inflammatory and anticancer agents. Recent studies have highlighted the role of thiophene derivatives in modulating biological pathways, making this compound a focal point for researchers investigating new therapeutic strategies. Additionally, its isobutylphenyl moiety contributes to enhanced lipophilicity, which is a critical factor in improving drug bioavailability and membrane permeability.

In the realm of material science, Methyl 3-Amino-5-(4-isobutylphenyl)thiophene-2-carboxylate is being explored for its potential in organic electronics. The thiophene ring system is known for its electron-rich properties, making it a promising candidate for use in organic semiconductors and conductive polymers. Researchers are particularly interested in how the amino and ester functional groups can be leveraged to fine-tune the electronic properties of these materials, paving the way for innovations in flexible electronics and energy storage devices.

One of the most frequently searched questions related to this compound is: "What are the synthetic routes for Methyl 3-Amino-5-(4-isobutylphenyl)thiophene-2-carboxylate?" The synthesis typically involves multi-step organic reactions, starting with the condensation of appropriate thiophene precursors followed by functional group transformations. Advanced techniques such as microwave-assisted synthesis and catalyzed cross-coupling reactions have been employed to improve yield and efficiency. These methods align with the broader trend in green chemistry, where researchers aim to minimize waste and reduce reaction times.

Another hot topic in the scientific community is the structure-activity relationship (SAR) of Methyl 3-Amino-5-(4-isobutylphenyl)thiophene-2-carboxylate. Understanding how subtle changes in the molecular structure affect biological activity is crucial for optimizing its therapeutic potential. Computational chemistry tools, such as molecular docking and quantitative structure-activity relationship (QSAR) modeling, are increasingly being used to predict the compound's interactions with biological targets. This approach not only accelerates drug discovery but also reduces the need for extensive experimental screening.

The stability and storage conditions of Methyl 3-Amino-5-(4-isobutylphenyl)thiophene-2-carboxylate are also common points of inquiry. Proper handling and storage are essential to maintain its integrity, with recommendations typically including protection from light and moisture, and storage at controlled temperatures. These precautions ensure the compound remains suitable for long-term research and industrial applications.

In summary, Methyl 3-Amino-5-(4-isobutylphenyl)thiophene-2-carboxylate (CAS No. 208944-55-2) is a compound of significant scientific and industrial interest. Its applications span from pharmaceutical development to advanced materials, driven by its unique structural features and functional versatility. As research continues to uncover new possibilities for this compound, it is poised to play a pivotal role in addressing some of the most pressing challenges in modern science and technology.